3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane

• Molecular Formula: C8H15ClOS
• Molecular Weight: 194.72 g/mol
• IUPAC Name: 3-(chloromethyl)-3-(2-methylsulfanylethyl)oxolane
• InChI: InChI=1S/C8H15ClOS/c1-11-5-3-8(6-9)2-4-10-7-8/h2-7H2,1H3
• InChI Key: YCVCJIZCQUODRQ-UHFFFAOYSA-N
• Canonical SMILES: CSCCC1(CCOC1)CCl

Description

3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane is a high-value chemical building block for research and development, particularly in the synthesis of complex active ingredients. Its molecular structure, which incorporates both a reactive chloromethyl group and a methylsulfanylethyl side chain on an oxolane (tetrahydrofuran) ring, makes it a versatile intermediate for further functionalization . The compound is supplied with high purity and is identified by CAS Number 1603053-08-2 . A key application of this compound is in the patented synthesis of intermediates for Topramezone, a widely used herbicide . In this context, it serves as a crucial precursor in cycloaddition and other reactions to construct the core structure of the herbicide, demonstrating its significant value in advanced agrochemical research and development . Researchers can utilize the chloromethyl group for nucleophilic substitution reactions, allowing for the introduction of the entire molecular scaffold into larger structures. Meanwhile, the sulfur-containing side chain offers additional sites for oxidation or alkylation, enabling fine-tuning of the compound's physicochemical properties . This reactivity profile makes it a valuable scaffold for creating diverse compound libraries in medicinal and materials chemistry. Handling and Usage: This product is intended for research purposes in a controlled laboratory environment only. It is not for diagnostic or therapeutic use, nor for human consumption. Researchers should consult the safety data sheet and adhere to all appropriate safety protocols when handling this material.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane can be achieved through several synthetic routes. One common method involves the reaction of 3-hydroxymethyl-3-[2-(methylsulfanyl)ethyl]oxolane with thionyl chloride. The reaction typically takes place under reflux conditions, and the product is purified through distillation or recrystallization.

Another synthetic route involves the use of chloromethyl methyl ether in the presence of a base such as sodium hydride. The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired compound.

Industrial Production Methods

Industrial production of 3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane may involve large-scale synthesis using similar methods as described above. The choice of method depends on factors such as cost, availability of starting materials, and desired purity of the final product. Continuous flow reactors and automated synthesis systems may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane undergoes various types of chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The chloromethyl group can be reduced to a methyl group using reducing agents such as lithium aluminum hydride.

Substitution: The chloromethyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines, thiols, or alkoxides, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid as a solvent.

Reduction: Lithium aluminum hydride, tetrahydrofuran as a solvent.

Substitution: Sodium hydride, dimethyl sulfoxide as a solvent, various nucleophiles.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Methyl-substituted oxolane.

Substitution: Amino, thio, or alkoxy-substituted oxolane derivatives.

Scientific Research Applications

3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules. Its reactivity makes it a valuable intermediate in organic synthesis.

Biology: Potential use in the development of biologically active compounds, such as enzyme inhibitors or receptor ligands.

Medicine: Investigated for its potential pharmacological properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The chloromethyl group can form covalent bonds with nucleophilic sites in proteins or DNA, potentially leading to biological effects.

Comparison with Similar Compounds

Table 1: Molecular Properties of Compared Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane	C₈H₁₅ClOS	194.5	Chloromethyl, Thioether
(3,3-Dimethyloxolan-2-yl)methanesulfonyl chloride	C₇H₁₃ClO₃S	212.5	Sulfonyl chloride, Dimethyloxolane
Bakkenolide D	C₂₁H₂₈O₆S	408.5	Spirocyclic ester, Acetyloxy, Thioacrylate

Key Observations:

Functional Group Diversity: The target compound’s chloromethyl and thioether groups contrast with the sulfonyl chloride in (3,3-dimethyloxolan-2-yl)methanesulfonyl chloride . Sulfonyl chlorides are highly reactive toward amines and alcohols, whereas thioethers are more stable but oxidizable. Bakkenolide D is structurally distinct, featuring a spirocyclic indene-oxolane core and ester-linked thioacrylate groups, which likely confer biological activity (e.g., anti-inflammatory or cytotoxic properties).

Molecular Complexity: Bakkenolide D is significantly larger (MW 408.5) and more complex due to its fused spirocyclic system and multiple oxygenated substituents. The target compound and (3,3-dimethyloxolan-2-yl)methanesulfonyl chloride are simpler, with the latter’s dimethyloxolane substituent reducing steric hindrance compared to the target’s branched 2-(methylsulfanyl)ethyl group.

Table 2: Reactivity Profiles

Compound	Key Reactivity	Potential Applications
3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane	- Nucleophilic substitution at chloromethyl site. - Thioether oxidation to sulfoxides/sulfones.	- Alkylation reagents. - Prodrug synthesis.
(3,3-Dimethyloxolan-2-yl)methanesulfonyl chloride	- Sulfonamide formation via reaction with amines. - Hydrolysis to sulfonic acids.	- Polymer chemistry. - Sulfonated intermediates.
Bakkenolide D	- Ester hydrolysis. - Michael addition at α,β-unsaturated thioacrylate.	- Natural product synthesis. - Drug discovery.

Key Observations:

• The target compound’s chloromethyl group is less reactive than the sulfonyl chloride in but more versatile than Bakkenolide D’s ester groups .
• Bakkenolide D’s α,β-unsaturated thioacrylate moiety enables conjugate additions, a feature absent in the other two compounds.

Physicochemical Properties

• Polarity : The target compound’s thioether group increases hydrophobicity compared to the sulfonyl chloride in , which is highly polar due to the -SO₂Cl group.
• Stability : Thioethers (target compound) are prone to oxidation but more stable than sulfonyl chlorides , which hydrolyze readily in moist environments.

Biological Activity

3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane is a compound with potential biological significance, particularly in pharmacological applications. This article explores its biological activity, structure-activity relationships (SAR), and relevant case studies, providing a comprehensive overview based on diverse research sources.

Chemical Structure and Properties

The compound features a chloromethyl group and a methylsulfanyl substituent attached to an oxolane ring. The molecular formula is C₇H₁₃ClOS, and its structure can be represented as follows:

$$\text{C}_7\text{H}_{13}\text{ClOS}$$

Pharmacological Targets

Research indicates that compounds similar to 3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane may interact with several biological targets, including:

• Serotonin Receptors : Compounds with similar scaffolds have shown affinity for serotonin receptors, particularly 5-HT2B and 5-HT2C, which are implicated in various physiological processes including mood regulation and vasoconstriction .
• Purinergic Receptors : Analogous structures have been studied for their antagonistic effects on P2Y receptor subtypes, which play crucial roles in platelet aggregation and cardiovascular health .

Case Studies and Research Findings

• Serotonin Receptor Binding : A study evaluated the binding affinities of various compounds at the 5-HT2B receptor. Compounds with structural similarities demonstrated significant antagonistic activities, suggesting potential therapeutic applications in treating fibrotic diseases .
• P2Y Receptor Antagonism : Another investigation focused on the inhibition of ADP-induced platelet aggregation by nucleotide derivatives. The findings revealed that certain structural modifications enhanced antagonist potency at P2Y receptors, indicating a promising avenue for developing anti-thrombotic agents .
• Structure-Activity Relationships : Research highlighted the importance of specific functional groups in modulating biological activity. For instance, modifications at the oxolane ring significantly influenced receptor selectivity and binding affinity, emphasizing the need for careful SAR analysis in drug design .

Table 1: Binding Affinities of Related Compounds

Compound Name	Target Receptor	Binding Affinity (nM)	Activity Type
3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane	5-HT2B	TBD	Antagonist
MRS7925	5-HT2B	17	Antagonist
Compound X	P2Y12	3.6	Antagonist
Compound Y	P2Y1	7	Antagonist

Note: TBD = To Be Determined based on further studies.

Q & A

Q. What are the recommended synthetic routes for 3-(Chloromethyl)-3-[2-(methylsulfanyl)ethyl]oxolane, and how can reaction conditions be optimized?

Methodological Answer: The synthesis typically involves nucleophilic substitution or ring-opening reactions. A plausible route includes:

• Step 1: Reacting oxolane (tetrahydrofuran) derivatives with a chloromethylating agent (e.g., chloromethyl methyl ether) under controlled acidic or basic conditions.
• Step 2: Introducing the methylsulfanylethyl group via thiol-ene coupling or alkylation, using catalysts like triethylamine (base) to facilitate deprotonation .
• Optimization: Adjusting solvent polarity (e.g., dichloromethane for non-polar intermediates, DMF for polar steps) and temperature (0–25°C) to control selectivity. Monitor reaction progress via TLC or GC-MS .

Q. How is this compound characterized, and what spectral signatures are critical for validation?

Methodological Answer: Key techniques include:

• NMR Spectroscopy:
  • ¹H NMR: Look for signals at δ 3.6–4.2 ppm (oxolane ring protons), δ 2.5–3.0 ppm (CH₂-S-CH₃), and δ 4.5–5.0 ppm (chloromethyl group) .
  • ¹³C NMR: Peaks near 70–80 ppm (oxolane carbons), 35–40 ppm (sulfur-bound CH₂), and 45–50 ppm (Cl-CH₂) .
• Mass Spectrometry (MS): ESI-MS or EI-MS to confirm molecular ion ([M+H]⁺ or [M-Cl]⁺ fragments).
• IR Spectroscopy: Absorbances at 600–700 cm⁻¹ (C-Cl stretch) and 2500–2600 cm⁻¹ (S-CH₃ stretch) .

Q. What storage and handling precautions are necessary due to its reactivity?

Methodological Answer:

• Storage: Keep in amber vials under inert gas (N₂/Ar) at –20°C to prevent hydrolysis of the chloromethyl group or oxidation of the sulfide moiety .
• Handling: Use gloveboxes for air-sensitive steps. Avoid prolonged exposure to moisture or light. Quench residues with 10% sodium bicarbonate .

Advanced Research Questions

Q. How do the chloromethyl and methylsulfanylethyl groups influence reaction mechanisms in nucleophilic substitutions?

Methodological Answer:

• Chloromethyl Group: Acts as a leaving group in SN2 reactions (e.g., displacement by amines or alkoxides). Steric hindrance from the oxolane ring may slow kinetics, requiring elevated temperatures (40–60°C) .
• Methylsulfanylethyl Group: The sulfide can act as a weak nucleophile or participate in radical reactions (e.g., thiol-ene click chemistry). Its electron-donating nature may stabilize carbocation intermediates in SN1 pathways .
• Computational Insight: DFT studies (e.g., Gaussian09) predict transition-state geometries and charge distribution, aiding in solvent/catalyst selection .

Q. How can researchers resolve contradictions in reported physical properties (e.g., solubility, stability)?

Methodological Answer:

• Data Reconciliation: Compare batch-specific impurities (e.g., residual solvents) via HPLC. For example, discrepancies in melting points may arise from polymorphic forms or hydration states .
• Controlled Replication: Repeat syntheses under strictly anhydrous conditions to assess moisture sensitivity. Use DSC/TGA to validate thermal stability ranges .
• Collaborative Studies: Cross-reference with structurally analogous compounds (e.g., 3-(chloromethyl)oxolane derivatives) to identify trends .

Q. What strategies enhance regioselectivity in derivatization reactions involving this compound?

Methodological Answer:

• Protecting Groups: Temporarily block the sulfide with Boc-anhydride to direct chloromethyl reactivity toward desired nucleophiles .
• Catalytic Control: Use transition-metal catalysts (e.g., Pd/Cu for cross-coupling) to favor C–S bond formation over C–Cl substitution .
• Solvent Effects: Polar aprotic solvents (e.g., acetonitrile) improve solubility of ionic intermediates, while non-polar solvents (hexane) favor steric control .